4-Thiazolethiol

• CAS RN: 172366-71-1
• Molecular Formula: C3H3NS2
• Molecular Weight: 117.2 g/mol
• IUPAC Name: 1,3-thiazole-4-thiol
• InChI: InChI=1S/C3H3NS2/c5-3-1-6-2-4-3/h1-2,5H
• InChI Key: ZDWVOYRAWVKGHA-UHFFFAOYSA-N
• SMILES: C1=C(N=CS1)S
• synonyms: 4-Thiazolethiol

Description

4-Thiazolethiol is a chemical compound with the formula C3H3NS2. It consists of a total of 9 atoms, including 3 Hydrogen atoms, 3 Carbon atoms, 1 Nitrogen atom, and 2 Sulfur atoms.

Synthesis Analysis

4-Thiazolethiol and its derivatives have been synthesized for various pharmacological studies. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives of 4-Thiazolethiol have been synthesized and studied for their antimicrobial and anticancer activities.

Molecular Structure Analysis

The molecular structure of 4-Thiazolethiol includes 9 bonds in total, with 6 non-H bonds, 5 multiple bonds, 5 aromatic bonds, 1 five-membered ring, and 1 Thiazole.

Chemical Reactions Analysis

4-Thiazolethiol and its derivatives have been evaluated for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species. They have also been evaluated for their anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7).

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Thiazolethiol and its derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Safety And Hazards

For safety and hazards related to 4-Thiazolethiol, it’s recommended to refer to the Safety Data Sheet (SDS) provided by the manufacturer or supplier.